Cas no 1681-60-3 (Acid Violet C.I. No. 16580)

• Product Name: Acid Violet C.I. No. 16580
• CAS No: 1681-60-3
• MF: C₁₆H₁₁N₃Na₂O₈S₂
• MW: 483.38338303566
• CID: 145659
• PubChem ID: 87574759
• Update Time: 2025-04-19

Acid Violet C.I. No. 16580 Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-(4-aminophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:2)
• Acid Violet 3
• PONTACYL VIOLET 4BSN
• 3-(4-Aminophenylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic Acid Disodium Salt
• ACID VIOLET
• ACID VIOLET 4BS
• Azo Wool Violet 4B
• C.I.Acid Violet 3
• Disodium 3-(4-Aminophenylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonate
• pontacylviolet
• VICTORIA VIOLET
• Victoriaviolett 4BS
• Violet 49
• CI 16580
• Cobalt ammonium phosphate (pigment grade)
• disodium 3-[(4-aminophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonate
• Acid Violet EB
• Erio Violet B
• Kiton Violet 3B
• Wool Violet 4BS
• Azoic Violet 4BS
• Kiton Violet 4BS
• Hispacid Violet 4B
• Acilan Violet 4BS
• Merantine Violet AV
• Victoria Violet 7BS
• Calcocid Violet 4BS
• Tertracid Violet 4BS
• C.I. Acid Violet 3
• Acid Leather Violet 4BS
• Amacid Victoria Violet 4BS
• 2,7-Naphthalenedisulfonic acid, 3-[(4-aminophenyl)azo]-4,5-dihydroxy-, disodium salt
• Naphtocard Victoria Violet 4BS
• C.I. 16580
• 2,7-Naphth
• FT-0633766
• Disodium 3-((4-aminophenyl)azo)-4,5-dihydroxynaphthalene-2,7-disulphonate
• 1681-60-3
• EINECS 216-859-1
• 2,7-Naphthalenedisulfonic acid, 3-((4-aminophenyl)azo)-4,5-dihydroxy-, disodium salt
• NS00046107
• D91978
• DISODIUM 3-[(E)-2-(4-AMINOPHENYL)DIAZEN-1-YL]-4,5-DIHYDROXYNAPHTHALENE-2,7-DISULFONATE
• disodium;3-[(4-aminophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonate
• sodium (E)-3-((4-aminophenyl)diazenyl)-4,5-dihydroxynaphthalene-2,7-disulfonate
• AI3-19758
• C.I. Acid Violet 3, disodium salt
• 2,7-Naphthalenedisulfonicacid,3-[2-(4-aminophenyl)diazenyl]-4,5-dihydroxy-,sodium salt(1:2)
• BAA68160
• MFCD00049380
• P0592
• 2,7-Naphthalenedisulfonic acid, 3-(2-(4-aminophenyl)diazenyl)-4,5-dihydroxy-, sodium salt (1:2)
• PONTACYLVIOLET4BSN
• Acid Violet (VAN)
• NSC 3764
• DTXSID4061880
• DTXCID3035395
• disodium 3-[2-(4-aminophenyl)hydrazin-1-ylidene]-5-hydroxy-4-oxonaphthalene-2,7-disulfonate
• C.I. Acid Violet 3, disodium salt (8CI)
• Acid Violet C.I. No. 16580

• MDL： MFCD00049380
• Inchi： 1S/C16H13N3O8S2.2Na/c17-9-1-3-10(4-2-9)18-19-15-13(29(25,26)27)6-8-5-11(28(22,23)24)7-12(20)14(8)16(15)21;;/h1-7,20-21H,17H2,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2/b19-18+;;
• InChI Key： BBWPEJUNPNPWJI-BUFQOAPZSA-L
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])O)O)/N=N/C1C=CC(=CC=1)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 482.97800
• Monoisotopic Mass: 482.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 787
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 1
• Tautomer Count: 43
• Topological Polar Surface Area: 222

Experimental Properties

• Color/Form: Purple powder.
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 222.36000
• LogP: 4.79960
• Color index: 16580
• Solubility: It is blue purple in water and slightly soluble in ethanol and ethylene glycol ether